Cas no 1805663-64-2 (Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate)

• Product Name: Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate
• CAS No: 1805663-64-2
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5010305
• Update Time: 2025-06-14

Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate

• Inchi： 1S/C13H15NO2S/c1-3-9-5-6-10(7-12(15)16-4-2)13(17)11(9)8-14/h5-6,17H,3-4,7H2,1-2H3
• InChI Key： NKIHLGYNBLWNPT-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C=CC=1CC(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate

Recent Advances in the Study of Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate (CAS: 1805663-64-2) and Its Applications in Chemical Biology and Medicine

Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate (CAS: 1805663-64-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique cyano, ethyl, and mercapto functional groups, has been the subject of various studies aimed at exploring its reactivity, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for in vivo studies.

In addition to its synthetic utility, Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate has shown intriguing biological activities. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that the compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it was found to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Another area of interest is the compound's potential as a building block for the development of novel anticancer agents. A 2023 study in European Journal of Medicinal Chemistry explored the incorporation of Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate into hybrid molecules designed to target specific cancer cell pathways. Preliminary results indicated that these hybrid compounds exhibited significant cytotoxicity against several cancer cell lines, including breast and lung cancer, while showing minimal effects on normal cells. This selective toxicity is a promising indicator for further development into targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate-based therapeutics. Pharmacokinetic studies, as reported in a 2023 Drug Metabolism and Disposition article, identified rapid metabolism of the compound in vivo, leading to short half-lives and limited bioavailability. Researchers are currently exploring prodrug strategies and formulation improvements to address these issues. For instance, encapsulation in nanoparticle-based delivery systems has shown potential in enhancing the compound's stability and bioavailability in preclinical models.

In conclusion, Ethyl 3-cyano-4-ethyl-2-mercaptophenylacetate (CAS: 1805663-64-2) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, particularly in inflammation and oncology. As the field progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.